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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849 Get Quote

This technical guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and application of NP-Ahd-13C3. The content

covers its identity, physicochemical properties, detailed safety protocols, and its primary

application as an internal standard in analytical methodologies.

Compound Identification and Properties
NP-Ahd-13C3 is the stable isotope-labeled form of (E)-1-((2-

nitrobenzylidene)amino)imidazolidine-2,4-dione, also known as 2-NP-AHD. The carbon-13

(¹³C) atoms are incorporated at the 2, 4, and 5 positions of the imidazolidinedione ring.[1][2]

This labeling makes it an ideal internal standard for mass spectrometry-based quantification of

the corresponding unlabeled analyte.[3] 2-NP-AHD is a derivatized metabolite of the nitrofuran

antibiotic, nitrofurantoin.[4][5] The detection of this metabolite is used as an indicator of the

illegal use of nitrofuran antibiotics in food production.[5][6]

Table 1: Physicochemical Properties of NP-Ahd-13C3
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Property Value Source

Systematic Name

(E)-1-((2-

nitrobenzylidene)amino)imidaz

olidine-2,4-dione-2,4,5-¹³C₃

[1]

Alternate Names

1-[[(2-

Nitrophenyl)methylene]amino]-

2,4-imidazolidinedione-¹³C₃, 2-

NP-AHD-¹³C₃

[2]

CAS Number 957493-95-7 [1][2]

Molecular Formula C₇[¹³C]₃H₈N₄O₄ [2][3]

Molecular Weight ~251.17 g/mol [2][3]

Appearance Pale Yellow Solid [3]

Solubility Soluble in DMSO (Slightly) [3]

Storage
Store at -20°C under an inert

atmosphere.
[3]

Safety and Handling Guidelines
The primary safety considerations for NP-Ahd-13C3 are dictated by the chemical properties of

the parent molecule, as the stable carbon-13 isotope label is non-radioactive and does not alter

its chemical reactivity or toxicity.[1] The safety precautions are therefore identical to those for

the unlabeled 2-NP-AHD.

Table 2: Hazard Identification and Classification
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Hazard Class Classification
Precautionary
Statements

Source

Skin Irritation Category 2
H315: Causes skin

irritation.
[7]

Eye Irritation Category 2
H319: Causes serious

eye irritation.
[7]

Skin Sensitisation Category 1
H317: May cause an

allergic skin reaction.
[7]

GHS Pictogram
GHS07 (Exclamation

Mark)

P280: Wear protective

gloves. P305 + P351

+ P338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

[7]

Personal Protective Equipment (PPE)
To ensure safe handling and avoid exposure, the following personal protective equipment

should be used:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Skin Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile rubber). Wear

a lab coat.[2][7]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator.[2]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

dust formation and inhalation.[1][2] Avoid contact with skin and eyes.[2]
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Storage: Store in a tightly sealed container in a cool, dry place.[8] For long-term storage,

keep at 2-8°C, away from light and moisture.[8]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[2]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[9]

Experimental Protocols
NP-Ahd-13C3 is primarily used as an internal standard in the quantitative analysis of nitrofuran

metabolite residues in various biological matrices, such as animal-derived foods.[3] The

following is a generalized protocol for its use in LC-MS/MS analysis.

Preparation of Standard Solutions
Stock Solution: Prepare a stock solution of NP-Ahd-13C3 in a suitable solvent (e.g.,

methanol) at a concentration of 1 mg/mL. This solution can be stored in the dark in a freezer

for extended periods.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the appropriate solvent to create a calibration curve.

Sample Preparation and Extraction
This protocol is a representative workflow for the analysis of nitrofuran metabolites in tissue

samples.

Homogenization: Homogenize the tissue sample (e.g., shrimp, poultry).

Hydrolysis and Derivatization:

Weigh approximately 2 grams of the homogenized tissue into a centrifuge tube.
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Spike the sample with a known amount of the NP-Ahd-13C3 internal standard solution.

Add hydrochloric acid and 2-nitrobenzaldehyde (2-NBA) solution. The acid liberates the

bound metabolites, and 2-NBA derivatizes them to form 2-NP-AHD.[10]

Incubate the mixture overnight at an elevated temperature (e.g., 37-40°C).[10]

Neutralization and Extraction:

Cool the sample and adjust the pH to approximately 7.[10]

Perform a liquid-liquid extraction using a solvent such as ethyl acetate.[4]

Cleanup:

Evaporate the organic solvent to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent mixture for analysis.[11]

Further cleanup using solid-phase extraction (SPE) may be necessary to remove matrix

interferences.[10][11]

LC-MS/MS Analysis
Chromatographic Separation: Use a reverse-phase C18 column with a gradient elution of a

mobile phase typically consisting of water (often with a modifier like ammonium acetate or

formic acid) and an organic solvent like acetonitrile or methanol.

Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in multiple

reaction monitoring (MRM) mode. Monitor for the specific precursor-to-product ion transitions

for both the unlabeled 2-NP-AHD and the labeled internal standard, NP-Ahd-13C3.

Quantification: The concentration of the 2-NP-AHD in the sample is determined by

comparing the peak area ratio of the analyte to its labeled internal standard against a

calibration curve.[4]

Signaling Pathways
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Information regarding the effect of NP-Ahd-13C3 on specific signaling pathways is not

applicable. This compound is a synthetic, stable isotope-labeled analytical standard and is not

intended for in-vivo studies or as a pharmacologically active agent. Its purpose is for accurate

quantification in analytical testing.[3][5]

Visualizations
Experimental Workflow for Nitrofuran Metabolite
Analysis
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Caption: Workflow for the analysis of nitrofuran metabolites using NP-Ahd-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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